N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H17F4N3O/c19-13-5-1-11(2-6-13)9-17(26)23-8-7-16-24-14(12-3-4-12)10-15(25-16)18(20,21)22/h1-2,5-6,10,12H,3-4,7-9H2,(H,23,26)
• InChI Key: JSDKQYOAXJYRNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC(=N2)CCNC(=O)CC3=CC=C(C=C3)F)C(F)(F)F
• Molecular Formula: C18H17F4N3O
• Molecular Weight: 367.3 g/mol
• CAS No.: 1421585-39-8

Description

N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H17F4N3O and its molecular weight is 367.348. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging Applications

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been reported as selective ligands of the translocator protein (18 kDa), with compounds designed for labeling with fluorine-18, facilitating in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008). This demonstrates the utility of such compounds in neuroimaging and the study of neuroinflammatory processes.

Herbicidal Activity

Derivatives of phenylacetamide, including those incorporating trifluoromethyl and pyrimidinyl groups, have been synthesized and evaluated for their herbicidal activities. Some compounds have shown promising herbicidal activity against dicotyledonous weeds, highlighting their potential in agricultural research (Wu et al., 2011).

Anti-inflammatory and Analgesic Evaluation

Pyrimidine derivatives have been synthesized and screened for anti-inflammatory and analgesic activities, with some compounds exhibiting significant effects. This suggests their potential application in the development of new therapeutic agents for managing pain and inflammation (Sondhi et al., 2009).

Antitumor and Antimicrobial Activity

Some pyrimidinone and oxazinone derivatives fused with thiophene rings have shown antimicrobial activities, indicating their potential as leads in the development of new antimicrobial agents. Additionally, certain pyrimidinone derivatives have been evaluated for antitumor activities, offering insights into their application in cancer research (Hossan et al., 2012).